Cas no 2228241-63-0 (1-2-(3,3-dimethylcyclohexyl)propan-2-ylcyclopropan-1-amine)

• Product Name: 1-2-(3,3-dimethylcyclohexyl)propan-2-ylcyclopropan-1-amine
• CAS No: 2228241-63-0
• MF: C₁₄H₂₇N
• MW: 209.370884180069
• CID: 6603412
• PubChem ID: 165855985
• Update Time: 2025-10-22

1-2-(3,3-dimethylcyclohexyl)propan-2-ylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(3,3-dimethylcyclohexyl)propan-2-ylcyclopropan-1-amine
• EN300-1999196
• 2228241-63-0
• 1-[2-(3,3-dimethylcyclohexyl)propan-2-yl]cyclopropan-1-amine

• Inchi： 1S/C14H27N/c1-12(2)7-5-6-11(10-12)13(3,4)14(15)8-9-14/h11H,5-10,15H2,1-4H3
• InChI Key： HDMLKFIVIZQKKJ-UHFFFAOYSA-N
• SMILES： NC1(CC1)C(C)(C)C1CCCC(C)(C)C1

Computed Properties

• Exact Mass: 209.214349865g/mol
• Monoisotopic Mass: 209.214349865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 26Ų

Additional information on 1-2-(3,3-dimethylcyclohexyl)propan-2-ylcyclopropan-1-amine

Comprehensive Overview of 1-2-(3,3-dimethylcyclohexyl)propan-2-ylcyclopropan-1-amine (CAS No. 2228241-63-0): Properties, Applications, and Industry Insights

In the evolving landscape of specialty chemicals, 1-2-(3,3-dimethylcyclohexyl)propan-2-ylcyclopropan-1-amine (CAS No. 2228241-63-0) has garnered significant attention for its unique structural properties and potential applications. This compound, characterized by its cyclopropylamine core and dimethylcyclohexyl substituent, is increasingly studied for its role in pharmaceutical intermediates, agrochemical formulations, and advanced material synthesis. Researchers and industry professionals frequently search for terms like "cyclopropylamine derivatives," "CAS 2228241-63-0 uses," and "synthesis of dimethylcyclohexyl compounds," reflecting growing interest in its versatile chemistry.

The molecular structure of 1-2-(3,3-dimethylcyclohexyl)propan-2-ylcyclopropan-1-amine combines rigidity from the cyclopropane ring with the steric bulk of the 3,3-dimethylcyclohexyl group, making it a valuable scaffold for drug discovery. Recent publications highlight its potential in modulating biological targets, particularly in central nervous system (CNS) research. Keywords such as "amine-functionalized cyclopropanes" and "bioactive cyclohexyl compounds" align with trending topics in medicinal chemistry, where precision-engineered molecules are critical for developing next-generation therapeutics.

From an industrial perspective, the demand for high-purity CAS 2228241-63-0 has risen due to its utility in asymmetric catalysis and chiral auxiliaries. Manufacturers emphasize stringent quality control, as evidenced by searches for "suppliers of 1-2-(3,3-dimethylcyclohexyl)propan-2-ylcyclopropan-1-amine" and "analytical methods for amine derivatives." The compound’s stability under diverse conditions also makes it a candidate for polymer modification, addressing sustainability-driven queries like "green chemistry applications of cyclic amines."

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Innovations in synthetic routes—such as catalytic hydrogenation or enantioselective alkylation—have optimized the production of 1-2-(3,3-dimethylcyclohexyl)propan-2-ylcyclopropan-1-amine, reducing waste and energy consumption. This aligns with frequent queries on "cost-effective amine synthesis" and "scalable cyclopropane chemistry." Patent analyses reveal its inclusion in novel formulations for crop protection, resonating with agrochemical searches like "cyclic amine pesticides."

In conclusion, CAS 2228241-63-0 exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications, from life sciences to materials engineering, position it as a compound of enduring relevance. By addressing user-driven questions and leveraging SEO-optimized terminology, this overview bridges technical depth with accessibility for diverse stakeholders.